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Compound of Interest

Compound Name: 3-(Pyridin-3-yl)benzenamine

Cat. No.: B1331141

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the experimentally determined and
predicted physicochemical properties of 3-(Pyridin-3-yl)benzenamine, a heterocyclic aromatic
amine of interest in medicinal chemistry and materials science. This document outlines the
available data on its melting and boiling points, presents standardized experimental protocols
for their determination, and includes a visual representation of a typical experimental workflow.

Core Physicochemical Data

The following table summarizes the key physical and chemical properties of 3-(Pyridin-3-
yl)benzenamine (CAS No: 57976-57-5). This data is crucial for its handling, characterization,
and application in research and development.
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Property Value Source
Molecular Formula C11H1o0N:2 [1]
Molecular Weight 170.21 g/mol [21[31[4]
Melting Point 72-74 °C [5][6]
74-78 °C [7]

Boiling Point 368.5 °C at 760 mmHg [7]

Physical Form

Solid

[2](8]

Purity

95% - 97%

[1]

Storage Temperature

Room temperature, in a dark,

inert atmosphere

[2]141[5]

InChl Key

YTIQIGKMRLQBJP-
UHFFFAOYSA-N

[2](3]

Hazard and Safety Information

It is imperative to handle 3-(Pyridin-3-yl)benzenamine with appropriate safety precautions.

The compound is associated with the following hazard statements:

H302: Harmful if swallowed.[3]

H312: Harmful in contact with skin.[2]

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

H332: Harmful if inhaled.[2][3]

H335: May cause respiratory irritation.[1][2][3]

Appropriate personal protective equipment (PPE), including gloves, lab coat, and eye

protection, should be worn at all times when handling this chemical.[2] Work should be
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conducted in a well-ventilated area or a fume hood.

Experimental Protocols

The following are detailed, standardized methodologies for the determination of the melting and
boiling points of 3-(Pyridin-3-yl)benzenamine.

Melting Point Determination (Capillary Method)

The melting point of 3-(Pyridin-3-yl)benzenamine can be accurately determined using the
capillary method with a calibrated melting point apparatus.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (one end sealed)

Spatula

Mortar and pestle (if sample is not a fine powder)

Calibrated thermometer or digital temperature probe

Procedure:

Sample Preparation: Ensure the 3-(Pyridin-3-yl)benzenamine sample is completely dry and
in the form of a fine powder. If necessary, gently grind the sample in a mortar and pestle.

o Loading the Capillary Tube: Invert the open end of a capillary tube and press it into the
powdered sample. A small amount of solid should enter the tube.

o Packing the Sample: Tap the sealed end of the capillary tube gently on a hard surface to
cause the solid to fall to the bottom. For more efficient packing, the capillary tube can be
dropped through a long glass tube onto the benchtop. The packed sample height should be
approximately 2-3 mm.

¢ Measurement:
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o Place the loaded capillary tube into the heating block of the melting point apparatus.

o Set the heating rate to a rapid setting (e.g., 10-20 °C/min) to obtain an approximate
melting range.

o Allow the apparatus to cool to at least 20 °C below the approximate melting point.
o Prepare a new capillary with the sample and place it in the apparatus.
o Set the heating rate to a slow and steady 1-2 °C per minute.

o Observe the sample through the magnifying lens.

o Data Recording:

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Record the temperature at which the last solid crystal melts (the end of the melting range).

o The recorded melting point should be reported as a range.

Boiling Point Determination (Micro-reflux Method)

For determining the boiling point of small quantities of a liquid, the micro-reflux method is
suitable. As 3-(Pyridin-3-yl)benzenamine is a solid at room temperature, it would first need to
be melted.

Apparatus:

Small test tube

Heating block or oil bath

Calibrated thermometer or digital temperature probe

Clamps and stand

Magnetic stirrer and stir bar (optional)
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Procedure:

o Sample Preparation: Place a small amount of 3-(Pyridin-3-yl)benzenamine into the test
tube, sufficient to immerse the bulb of the thermometer in the subsequent liquid.

e Apparatus Setup:
o Place the test tube in the heating block or oil bath.
o If using a magnetic stirrer, add a small stir bar to the test tube.

o Position the thermometer such that its bulb is suspended approximately 1 cm above the
surface of the solid. Do not allow the thermometer to touch the sides of the test tube.

e Heating and Measurement:
o Begin heating the sample gently.
o Once the sample has melted, continue to heat until it begins to boil.

o Observe for the formation of a reflux ring—a ring of condensing vapor on the inner wall of
the test tube.

o Adjust the heating so that this reflux ring is stable and its upper level is just above the
thermometer bulb.

o The temperature at which the vapor and liquid are in equilibrium, indicated by a stable
temperature reading on the thermometer, is the boiling point.

o Data Recording: Record the stable temperature as the boiling point. It is important not to
overheat and decompose the sample.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the determination of the melting
point of a solid organic compound such as 3-(Pyridin-3-yl)benzenamine.
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Melting Point Determination Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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